Cas no 96826-17-4 (Phenol,4,4'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[3-fluoro- (9CI))

• Product Name: Phenol,4,4'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[3-fluoro- (9CI)
• CAS No: 96826-17-4
• MF: C₁₈H₂₀F₂O₂
• MW: 306.347012519836
• CID: 807186
• PubChem ID: 124539
• Update Time: 2025-04-19

Phenol,4,4'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[3-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,3-bis(2-fluoro-4-hydroxyphenyl)-2,3-dimethylbutane
• 3-fluoro-4-[3-(2-fluoro-4-hydroxyphenyl)-2,3-dimethylbutan-2-yl]phenol
• Phenol, 4,4'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis(3-fluoro-
• CHEMBL291241
• BFHDB
• ZINC00009687
• 4,4'-(1,1,2,2-TETRAMETHYL-1,2-ETHANEDIYL)BIS(3-FLUOROPHENOL)
• D-18954
• 96826-17-4
• UNII-7L9RW8L41M
• 7L9RW8L41M
• SCHEMBL10686527
• DTXSID60242580
• Phenol,4,4'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[3-fluoro- (9CI)

• Inchi： 1S/C18H20F2O2/c1-17(2,13-7-5-11(21)9-15(13)19)18(3,4)14-8-6-12(22)10-16(14)20/h5-10,21-22H,1-4H3
• InChI Key： IUTGISNYEDWTCS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)(C)C(C)(C)C1C=CC(=CC=1F)O)O

Computed Properties

• Exact Mass: 306.143136
• Monoisotopic Mass: 306.143136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 5.4

Experimental Properties

• Density: 1.196
• Boiling Point: 428.8°Cat760mmHg
• Flash Point: 213.2°C
• Refractive Index: 1.551

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes